Calciumvalproat-dihydrat
Description
Calcium chloride dihydrate (CaCl₂·2H₂O) is a hygroscopic, ionic halide compound widely used in industrial, pharmaceutical, and commercial applications. It exists as white granules, prills, or flakes and is highly soluble in water and ethanol . Its deliquescent nature makes it effective as a desiccant, deicing agent, and concrete accelerator. In pharmaceuticals, it serves as an active pharmaceutical ingredient (API) for parenteral preparations, with strict compliance to pharmacopeial standards (e.g., USP, Ph. Eur.) . Medicinal formulations include solutions for infusion or injection at concentrations such as 7.35%, 10%, and 14.7%, providing calcium supplementation in hypocalcemia or emergencies .
Properties
CAS No. |
138995-18-3 |
|---|---|
Molecular Formula |
C10H16N2O |
Synonyms |
Calciumvalproat-dihydrat |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Calcium-Based Compounds
The following table compares calcium chloride dihydrate with structurally or functionally analogous calcium compounds, based on molecular properties, applications, and safety profiles:
Key Research Findings
Solubility and Efficacy :
- Calcium chloride dihydrate outperforms calcium sulfate dihydrate in solubility (74% purity vs. ~2.4 g/L for CaSO₄·2H₂O) , making it preferable for rapid calcium release in medical or deicing applications.
- Calcium hydrogen phosphate dihydrate is less hygroscopic, ideal for stabilizing moisture-sensitive pharmaceuticals .
Safety Profiles: Calcium chloride dihydrate poses higher risks of irritation and corrosion compared to calcium hydrogen phosphate dihydrate, necessitating stringent handling protocols . Calcidiol monohydrate, while promising for vitamin D therapy, lacks extensive toxicological data, highlighting the need for further clinical validation .
Industrial vs. Pharmaceutical Use :
- Calcium sulfate dihydrate is favored in construction and biomedicine for its biocompatibility , whereas calcium chloride dihydrate’s hygroscopicity limits its use in moisture-sensitive environments.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
